Cas no 35351-47-4 (5-Methoxybenzofuran-2-carbonitrile)

5-Methoxybenzofuran-2-carbonitrile is a heterocyclic organic compound featuring a benzofuran core substituted with a methoxy group at the 5-position and a cyano group at the 2-position. This structure imparts unique reactivity and functional versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing cyano group enhances its utility in nucleophilic substitution and cyclization reactions, while the methoxy group contributes to solubility and stability. Its well-defined molecular framework allows for precise modifications, facilitating the development of targeted bioactive molecules. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.

5-Methoxybenzofuran-2-carbonitrile structure

35351-47-4 structure

Product Name:5-Methoxybenzofuran-2-carbonitrile

CAS No:35351-47-4

MF:C₁₀H₇NO₂

MW:173.168082475662

MDL:MFCD02187499

CID:1095607

PubChem ID:2767995

Update Time:2025-06-07

5-Methoxybenzofuran-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Methoxybenzofuran-2-carbonitrile
- AKOS002678536
- CS-0332655
- Oprea1_865135
- 5-methoxy-1-benzofuran-2-carbonitrile
- HMS1368G02
- 11P-620
- 35351-47-4
- MFCD02187499
- Bionet2_001521
- 2-Benzofurancarbonitrile, 5-methoxy-
- MDL： MFCD02187499
- Inchi： 1S/C10H7NO2/c1-12-8-2-3-10-7(4-8)5-9(6-11)13-10/h2-5H,1H3
- InChI Key： DFNSXSVDXRIROD-UHFFFAOYSA-N
- SMILES： O1C(C#N)=CC2C=C(C=CC1=2)OC

Computed Properties

Exact Mass: 173.04771
Monoisotopic Mass: 173.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 46.2Å²

Experimental Properties

PSA: 46.16

5-Methoxybenzofuran-2-carbonitrile Pricemore >>

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Apollo Scientific	OR32238-1g	5-Methoxy-1-benzofuran-2-carbonitrile	35351-47-4	tech	1g	£1078.00	2025-02-20
abcr	AB340506-100 mg	5-Methoxy-1-benzofuran-2-carbonitrile; .	35351-47-4		100MG	€208.80	2022-06-10
abcr	AB340506-500 mg	5-Methoxy-1-benzofuran-2-carbonitrile, 90%; .	35351-47-4	90%	500 mg	€678.60	2023-07-19
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